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CAS No.: 147604-77-1

Cat. No.: B1177045

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for utilizing Ristocetin-

based assays in the assessment of platelet function, focusing on the interaction between von

Willebrand Factor (VWF) and the platelet glycoprotein Ib-IX-V complex (GPIb).

Introduction and Principle
Ristocetin is a glycopeptide antibiotic that is no longer used clinically due to its side effect of

causing thrombocytopenia and platelet agglutination.[1] This very property, however, makes it

an invaluable tool for the in vitro diagnosis of platelet function disorders and von Willebrand

Disease (VWD).[1]

The primary mechanism of Ristocetin in these assays involves its ability to bind to VWF, a large

multimeric glycoprotein crucial for normal hemostasis.[2] This binding induces a conformational

change in the VWF molecule, exposing its binding site for the platelet receptor GPIbα.[2][3]

This interaction mimics the physiological process of platelet adhesion to damaged blood
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vessels under high shear stress, leading to platelet agglutination (clumping).[4] Therefore,

Ristocetin-based assays are pivotal for evaluating the integrity of the VWF-GPIb axis.[3]

Signaling Pathway of Ristocetin-Induced Platelet
Agglutination
The interaction is a multi-step process initiated by Ristocetin.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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RIPA Assay
Ristocetin Concentration

Expected Outcome

Patient
Platelet-Rich Plasma

Low Dose
(e.g., 0.5 mg/mL)

High Dose
(e.g., 1.2-1.5 mg/mL)

Enhanced Aggregation
(Type 2B VWD, PT-VWD)

No Aggregation

Normal
Subjects

Normal Aggregation

Reduced/Absent Aggregation
(VWD Types 1, 2A, 2M, 3; BSS)
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Preparation

Assay Execution

Data Analysis

Prepare Patient PPP
and Control Plasma Dilutions

Add Fixed Platelets
to Plasma Dilutions

Reconstitute Lyophilized
Formalin-Fixed Platelets

Prepare Ristocetin
Working Solution

Add Ristocetin to Initiate
Agglutination

Measure Rate of Agglutination
(Slope) via LTA

Generate Standard Curve
using Control Plasma

Calculate Patient VWF:RCo
Activity from Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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